Cas no 1379307-89-7 (Ethyl 4-(aminomethyl)-3-methylbenzoate)

• Product Name: Ethyl 4-(aminomethyl)-3-methylbenzoate
• CAS No: 1379307-89-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD20711828
• CID: 5607520
• PubChem ID: 117275737
• Update Time: 2025-10-29

Ethyl 4-(aminomethyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-8632153
• 1379307-89-7
• SCHEMBL17033980
• Benzoic acid, 4-(aminomethyl)-3-methyl-, ethyl ester
• DTXSID001217507
• ethyl 4-(aminomethyl)-3-methylbenzoate
• Ethyl 4-(aminomethyl)-3-methylbenzoate

• MDL： MFCD20711828
• Inchi： 1S/C11H15NO2/c1-3-14-11(13)9-4-5-10(7-12)8(2)6-9/h4-6H,3,7,12H2,1-2H3
• InChI Key： FHGBYTVIMJNQAY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(CN)=C(C)C=1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-(aminomethyl)-3-methylbenzoate

Research Brief on Ethyl 4-(aminomethyl)-3-methylbenzoate (CAS: 1379307-89-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(aminomethyl)-3-methylbenzoate (CAS: 1379307-89-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, featuring an aminomethyl functional group, has been explored for its potential as a building block in drug synthesis and its role in modulating biological targets. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Ethyl 4-(aminomethyl)-3-methylbenzoate as a precursor in the synthesis of small molecule inhibitors targeting gamma-aminobutyric acid (GABA) receptors. The compound's structural flexibility allowed for the introduction of various pharmacophores, leading to enhanced binding affinity and selectivity. The study reported a series of derivatives with improved pharmacokinetic properties, demonstrating the compound's potential in CNS drug development.

Another notable application of Ethyl 4-(aminomethyl)-3-methylbenzoate was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers utilized the compound's aminomethyl group to introduce sulfonamide moieties, resulting in derivatives with potent cyclooxygenase-2 (COX-2) inhibitory activity. These findings underscore the compound's versatility in medicinal chemistry and its potential to address unmet medical needs in inflammation management.

The synthetic pathways for Ethyl 4-(aminomethyl)-3-methylbenzoate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is particularly relevant for industrial-scale applications, ensuring a reliable supply of the compound for further research and development.

From a safety and toxicological perspective, preliminary studies on Ethyl 4-(aminomethyl)-3-methylbenzoate have shown favorable profiles. In vitro assays conducted in 2023 indicated low cytotoxicity across multiple cell lines, suggesting its suitability for further drug development. However, researchers caution that comprehensive in vivo studies are still needed to fully assess its safety profile.

Looking forward, the unique chemical properties of Ethyl 4-(aminomethyl)-3-methylbenzoate position it as a promising candidate for various pharmaceutical applications. Its structural features allow for diverse modifications, making it a valuable tool in drug discovery programs. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for protease inhibitors, indicating that its full therapeutic potential is yet to be realized.